2-((difluoromethyl)thio)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 2-(difluoromethylsulfanyl)-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C19H18F2N2O2S/c1-2-23-15-9-8-13(11-12(15)7-10-17(23)24)22-18(25)14-5-3-4-6-16(14)26-19(20)21/h3-6,8-9,11,19H,2,7,10H2,1H3,(H,22,25)
• InChI Key: SQSFAMJSEYKYLF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C19H18F2N2O2S
• Molecular Weight: 376.4 g/mol

Description

2-((difluoromethyl)thio)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a useful research compound. Its molecular formula is C19H18F2N2O2S and its molecular weight is 376.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Iridium-catalyzed Oxidative Cross-Coupling : Research by Tan, Ran, and You (2018) discusses an iridium-catalyzed oxidative Ar–H/Ar–H cross-coupling reaction of primary benzamides with thiophenes, leading to (2-thienyl)benzamide frameworks. These frameworks are prevalent in pharmaceuticals and materials science. The method provides a rapid pathway to the desired skeletons, which can be further transformed into thiophene-fused 1-isoquinolinones via copper-catalyzed intramolecular annulation, indicating potential for synthesizing complex structures like the one (Tan, Ran, & You, 2018).

Direct Carbonylation : Grigorjeva and Daugulis (2014) developed a method for direct carbonylation of aminoquinoline benzamides. This process uses room temperature conditions and oxygen from air as an oxidant, highlighting a sustainable approach to modifying benzamide structures. This technique could be relevant for introducing carbonyl functionalities into similar compounds (Grigorjeva & Daugulis, 2014).

Relevance to Medicinal Chemistry

Fluorinated Heterocycles : Wu et al. (2017) focused on the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate. Given the interest in fluorinated compounds for pharmaceuticals, this study underscores the importance of such structures in drug design and development. The methods allow for diverse synthesis routes, potentially applicable to the fluorine-containing compound of interest (Wu et al., 2017).

Applications in Materials Science

Electrospray Mass Spectrometry : Harvey (2000) explored the electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus. While not directly related to the compound , this research indicates the utility of advanced analytical techniques for characterizing complex benzamide derivatives and their applications in materials science (Harvey, 2000).